Cas no 149055-86-7 (methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate)

Methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate is a chiral compound with significant applications in organic synthesis. It features a highly functionalized cyclohexane ring, offering versatility in chemical transformations. The specific stereochemistry of this compound provides enhanced reactivity and selectivity in various reactions, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals.
methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate structure
149055-86-7 structure
Product Name:methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
CAS No:149055-86-7
MF:C8H14O3
MW:158.194962978363
MDL:MFCD28502735
CID:2188650
PubChem ID:58952956
Update Time:2025-06-18

methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid,3-hydroxy-,methylester,(1s,3r)-
    • methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
    • P18936
    • MFCD28502735
    • methyl(1s,3r)-3-hydroxycyclohexane-1-carboxylate
    • 149055-86-7
    • OXQRLBFDJMSRMM-NKWVEPMBSA-N
    • racemic methyl cis-3-hydroxycyclohexane-1-carboxylate
    • SCHEMBL4516538
    • BS-43284
    • CS-0369324
    • methyl (1S,3R)-3-hydroxycyclohexanecarboxylate
    • methyl cis-3-hydroxycyclohexane-1-carboxylate
    • MDL: MFCD28502735
    • Inchi: 1S/C8H14O3/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7,9H,2-5H2,1H3/t6-,7+/m0/s1
    • InChI Key: OXQRLBFDJMSRMM-NKWVEPMBSA-N
    • SMILES: O[C@@H]1CCC[C@H](C(=O)OC)C1

Computed Properties

  • Exact Mass: 158.094294304g/mol
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.5Ų

methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB535805-100 mg
Methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate; .
149055-86-7
100MG
€208.90 2022-07-29
abcr
AB535805-250 mg
Methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate, 95%; .
149055-86-7 95%
250mg
€283.00 2023-06-14
abcr
AB535805-1 g
Methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate, 95%; .
149055-86-7 95%
1g
€652.60 2023-06-14
eNovation Chemicals LLC
D623245-100mg
methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
149055-86-7 97%
100mg
$85 2024-07-21
eNovation Chemicals LLC
D623245-250MG
methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
149055-86-7 97%
250mg
$140 2024-07-21
eNovation Chemicals LLC
D623245-500MG
methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
149055-86-7 97%
500mg
$215 2024-07-21
eNovation Chemicals LLC
D623245-1G
methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
149055-86-7 97%
1g
$350 2024-07-21
eNovation Chemicals LLC
D623245-5G
methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
149055-86-7 97%
5g
$1310 2024-07-21
eNovation Chemicals LLC
D623245-10G
methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
149055-86-7 97%
10g
$2225 2024-07-21
eNovation Chemicals LLC
D623245-25G
methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
149055-86-7 97%
25g
$4895 2024-07-21
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